Cas no 874593-99-4 (5-(Piperidine-1-sulfonyl)-2,3-dihydro-1H-indole)

• Product Name: 5-(Piperidine-1-sulfonyl)-2,3-dihydro-1H-indole
• CAS No: 874593-99-4
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• MDL: MFCD07687988
• CID: 709725
• PubChem ID: 7064084
• Update Time: 2025-04-19

5-(Piperidine-1-sulfonyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,2,3-dihydro-5-(1-piperidinylsulfonyl)-
• 5-(PIPERIDIN-1-YLSULFONYL)INDOLINE
• 5-(PIPERIDINE-1-SULFONYL)-2,3-DIHYDRO-1H-INDOLE
• 5-(Piperidine-1-sulfonyl)-2,3-dihydro-1H-indo le
• CS-0235112
• Z125279986
• AKOS000111409
• SB64816
• 5-piperidin-1-ylsulfonyl-2,3-dihydro-1H-indole
• 874593-99-4
• NCGC00299543-01
• AB01298819-01
• DTXSID20427710
• EN300-15291
• FT-0678789
• BB 0238531
• STL288988
• 5-(piperidin-1-ylsulfonyl)-2,3-dihydro-1H-indole
• 5-(Piperidine-1-sulfonyl)-2,3-dihydro-1H-indole

• MDL： MFCD07687988
• Inchi： 1S/C13H18N2O2S/c16-18(17,15-8-2-1-3-9-15)12-4-5-13-11(10-12)6-7-14-13/h4-5,10,14H,1-3,6-9H2
• InChI Key： SKYMJLWQEUNATH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 266.109
• Monoisotopic Mass: 266.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 57.8A^2

5-(Piperidine-1-sulfonyl)-2,3-dihydro-1H-indole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines